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Compound of Interest

Methyl L-tert-leucinate
Compound Name:
hydrochloride

Cat. No.: B057063

An In-Depth Technical Guide to Methyl L-tert-leucinate hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl L-tert-leucinate
hydrochloride, a significant amino acid derivative utilized in synthetic chemistry. The
document details its chemical and physical properties, provides an experimental protocol for its
synthesis, and illustrates the synthetic workflow. It is intended to be a valuable resource for
professionals in research and drug development.

Chemical and Physical Properties

Methyl L-tert-leucinate hydrochloride is the hydrochloride salt of the methyl ester of L-tert-
leucine.[1] Structurally, it is characterized by a tert-leucine core, which is an amino acid with a
bulky tert-butyl side chain, esterified with a methyl group.[1] This compound is a white to off-
white solid, typically in powder or crystalline form.[2][3][4] Its stability as a hydrochloride salt
enhances its ease of handling and storage.[4]

The quantitative properties of Methyl L-tert-leucinate hydrochloride are summarized in the
table below for easy reference and comparison.
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Molecular Formula

C7H16CINO2[2][4][5]

Molecular Weight 181.66 g/mol [2][3][4]
Appearance White to off-white solid[2]
Melting Point 183-186°CJ[1]

Boiling Point 206.8°C[1]

Flash Point 78.9°C[1]

Optical Activity

[0]20/D +17.5+1°, ¢ = 1% in methanol[3]

Solubility

In Vitro: DMSO : 100 mg/mL (550.48 mM)[2]

Experimental Protocol: Synthesis of Methyl L-tert-

leucinate hydrochloride

The following protocol details a common method for the synthesis of Methyl L-tert-leucinate

hydrochloride via the esterification of L-tert-leucine using thionyl chloride in methanol. This

method is widely employed for the preparation of amino acid methyl esters.

Materials:

e L-tert-leucine

e Methanol (MeOH)

e Thionyl chloride (SOCI2)

o Diethyl ether

¢ Round-bottom flask

e Magnetic stirrer

e Reflux condenser
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e |ce bath
e Rotary evaporator
Procedure:

e Reaction Setup: To a solution of L-tert-leucine (1.0 g, 7.7 mmol) in methanol (60 mL), add
thionyl chloride (5.6 mL, 77 mmol) dropwise at 0°C (ice bath).[4]

e Reaction: The reaction mixture is then heated at reflux for 16 hours.[4]

» Monitoring: The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Workup: After the reaction is complete, the volatiles are removed under reduced pressure
using a rotary evaporator.[4]

« Purification: The resulting residue is triturated with diethyl ether to yield a white solid.[4]

 Isolation: The solid product is collected by filtration and dried in vacuo to obtain Methyl L-
tert-leucinate hydrochloride.[4]

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of Methyl L-tert-leucinate
hydrochloride.

Starting Materials

L-tert-leucine Reaction Workup & Purification Final Product
Reaction
. Completion Remove Volatiles Trituration with — " Methyl L-tert-leucinate
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Caption: Synthesis workflow for Methyl L-tert-leucinate hydrochloride.

Applications in Research and Drug Development

Methyl L-tert-leucinate hydrochloride serves as a crucial building block in various areas of
chemical synthesis, particularly in the pharmaceutical industry.

o Peptide Synthesis: It is a valuable precursor in both solution-phase and solid-phase peptide
synthesis.[3] The bulky tert-butyl group can impart uniqgue conformational constraints on the
resulting peptides.

o Chiral Building Block: Due to its inherent chirality, it is widely used in the asymmetric
synthesis of complex organic molecules.[1] This is particularly important in the development
of pharmaceuticals where stereochemistry is critical for efficacy and safety.

¢ PROTACSs and Synthetic Cannabinoids: The compound is utilized in the development of
proteolysis-targeting chimeras (PROTACS) and synthetic cannabinoids, which are areas of
active research in drug discovery.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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